Cas no 3387-65-3 (5’-Deoxy-5’-(methylthio)adenosine)

• Product Name: 5’-Deoxy-5’-(methylthio)adenosine
• CAS No: 3387-65-3
• MF: C₁₁H₁₅N₅O₄S
• MW: 313.332900285721
• CID: 312020
• Update Time: 2025-04-19

5’-Deoxy-5’-(methylthio)adenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-deoxy-5'-(methylsulfinyl)- (7CI,8CI,9CI)
• 5'-Deoxy-5'-methylsulphinyladenosine
• 5’-Deoxy-5’-(methylthio)adenosine

• Inchi： 1S/C11H15N5O4S/c1-21(19)2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-,21?/m1/s1
• InChI Key： WXOJULRVRHWMGT-JLQSGANNSA-N
• SMILES： S(C)(C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)=O

Computed Properties

• Exact Mass: 313.084
• Monoisotopic Mass: 313.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8

Experimental Properties

• Density: 2.01
• Boiling Point: 764.7°Cat760mmHg
• Flash Point: 416.3°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides